REACTION_CXSMILES
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[Br-].[CH2:2]([CH:5]1[CH2:9][N:8]([CH2:10][C:11]2[CH:16]=[CH:15][N:14]=[C:13]3[NH:17][CH:18]=[CH:19][C:12]=23)[C:7](=[O:20])[CH2:6]1)[CH2:3][CH3:4].[Br:21][C:22]1[CH:27]=[CH:26][N:25]=[C:24]2[N:28]([Si](C(C)C)(C(C)C)C(C)C)[CH:29]=[CH:30][C:23]=12.C([Si](C(C)C)(C(C)C)N1C2N=CC=C(C=O)C=2C=C1)(C)C.C(C1CN(CC2C=CN=C3N([Si](C(C)C)(C(C)C)C(C)C)C=CC=23)C(=O)C1)CC>>[Br:21][C:22]1[CH:27]=[CH:26][N:25]=[C:24]2[NH:28][CH:29]=[CH:30][C:23]=12.[CH2:2]([CH:5]1[CH2:9][N:8]([CH2:10][C:11]2[CH:16]=[CH:15][N:14]=[C:13]3[NH:17][CH:18]=[CH:19][C:12]=23)[C:7](=[O:20])[CH2:6]1)[CH2:3][CH3:4]
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Name
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Br-]
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Name
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product 240
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CC)C1CC(N(C1)CC1=C2C(=NC=C1)NC=C2)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Br-]
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Name
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ucb-108891-1
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Quantity
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0 (± 1) mol
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reactant
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Smiles
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Name
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=C2C(=NC=C1)N(C=C2)[Si](C(C)C)(C(C)C)C(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)[Si](N1C=CC2=C1N=CC=C2C=O)(C(C)C)C(C)C
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Name
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4-propyl-1-{[1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]methyl}pyrrolidin-2-one
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CC)C1CC(N(C1)CC1=C2C(=NC=C1)N(C=C2)[Si](C(C)C)(C(C)C)C(C)C)=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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BrC1=C2C(=NC=C1)NC=C2
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Type | Value | Analysis |
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AMOUNT: AMOUNT | 5.1 mmol | |
AMOUNT: MASS | 1 g |
Name
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Type
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product
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Smiles
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C(CC)C1CC(N(C1)CC1=C2C(=NC=C1)NC=C2)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 0.45 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |